Cas no 73046-20-5 ({5-1-(3-Amino-4-chlorophenyl)-2,2-dichlorovinyl-2-chlorophenyl}amine)

• Product Name: {5-1-(3-Amino-4-chlorophenyl)-2,2-dichlorovinyl-2-chlorophenyl}amine
• CAS No: 73046-20-5
• MF: C₁₄H₁₀Cl₄N₂
• MW: 348.054599285126
• CID: 3064484
• PubChem ID: 834336
• Update Time: 2025-07-09

{5-1-(3-Amino-4-chlorophenyl)-2,2-dichlorovinyl-2-chlorophenyl}amine Chemical and Physical Properties

Names and Identifiers

• 5-[1-(3-amino-4-chlorophenyl)-2,2-dichlorovinyl]-2-chloroaniline
• 5-[1-(3-amino-4-chlorophenyl)-2,2-dichloroethenyl]-2-chloroaniline
• 3,3'-(2,2-dichloroethene-1,1-diyl)bis(6-chloroaniline)
• 73046-20-5
• STK505534
• AKOS000321336
• {5-[1-(3-amino-4-chlorophenyl)-2,2-dichlorovinyl]-2-chlorophenyl}amine
• {5-1-(3-Amino-4-chlorophenyl)-2,2-dichlorovinyl-2-chlorophenyl}amine

• MDL： MFCD00496581
• Inchi： 1S/C14H10Cl4N2/c15-9-3-1-7(5-11(9)19)13(14(17)18)8-2-4-10(16)12(20)6-8/h1-6H,19-20H2
• InChI Key： DQQNFSVKBFFWEK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1N)/C(=C(\Cl)/Cl)/C1C=CC(=C(C=1)N)Cl

Computed Properties

• Exact Mass: 347.956859Da
• Monoisotopic Mass: 345.959809Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 52Ų

{5-1-(3-Amino-4-chlorophenyl)-2,2-dichlorovinyl-2-chlorophenyl}amine Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on {5-1-(3-Amino-4-chlorophenyl)-2,2-dichlorovinyl-2-chlorophenyl}amine

Compound CAS No 73046-20-5: A Comprehensive Overview

The compound with CAS No 73046-20-5, known as {5-1-(3-Amino-4-chlorophenyl)-2,2-dichlorovinyl-2-chlorophenyl}amine, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical systems.

Recent studies have highlighted the importance of 3-Amino-4-chlorophenyl groups in enhancing the reactivity and stability of aromatic compounds. The presence of this group in the molecule contributes to its ability to participate in various chemical reactions, making it a valuable component in synthetic chemistry.

The structure of this compound also includes a 2,2-dichlorovinyl group, which plays a crucial role in determining its electronic properties. This group not only increases the compound's resistance to environmental factors but also enhances its compatibility with other chemical systems. The integration of this group with the aromatic ring creates a robust framework that is ideal for applications requiring high thermal and chemical stability.

One of the most recent advancements in the study of this compound involves its application in the development of novel materials for electronic devices. Researchers have found that the combination of chlorophenyl and amino groups in this compound enables it to act as an effective dopant in organic semiconductors. This discovery has opened new avenues for improving the performance of organic light-emitting diodes (OLEDs) and other electronic components.

In addition to its electronic applications, this compound has shown promise in the field of drug discovery. The unique arrangement of functional groups allows it to interact with biological systems in ways that could lead to the development of new therapeutic agents. Ongoing research is focusing on optimizing its bioavailability and minimizing potential side effects, which could pave the way for its use in treating various medical conditions.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. Recent breakthroughs in catalytic methods have made it possible to produce this compound with higher yields and greater purity, reducing costs and improving scalability for industrial applications.

From an environmental standpoint, studies have been conducted to assess the biodegradability and toxicity of this compound. Initial findings suggest that it exhibits low toxicity under standard conditions, which is a positive indicator for its safe use in commercial products. However, further research is needed to fully understand its long-term impact on ecosystems.

In conclusion, CAS No 73046-20-5 represents a cutting-edge material with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it a valuable asset for researchers and industries alike. As advancements continue to be made, this compound is expected to play an increasingly important role in shaping future technologies and innovations.